Cas no 2138298-01-6 (1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2138298-01-6
• MF: C₆H₉FN₂O₃S
• MW: 208.210663557053
• CID: 5409203
• Update Time: 2025-07-22

1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride

• Inchi： 1S/C6H9FN2O3S/c1-12-3-2-9-5-6(4-8-9)13(7,10)11/h4-5H,2-3H2,1H3
• InChI Key： AGSMOTHWNJNLKA-UHFFFAOYSA-N
• SMILES： N1(CCOC)C=C(S(F)(=O)=O)C=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.7±20.0 °C(Predicted)
• pka: -2.80±0.10(Predicted)

Additional information on 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride

Recent Advances in the Application of 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS: 2138298-01-6) in Chemical Biology and Drug Discovery

The compound 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS: 2138298-01-6) has recently emerged as a promising chemical probe and building block in medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative belongs to a class of compounds that have gained significant attention due to their unique reactivity profile and potential applications in covalent drug discovery and activity-based protein profiling (ABPP).

Recent studies have demonstrated the utility of this compound as a versatile warhead for covalent modification of proteins. The sulfonyl fluoride moiety exhibits selective reactivity with various nucleophilic amino acids, particularly tyrosine and lysine residues, under physiological conditions. This characteristic makes it particularly valuable for developing covalent inhibitors and studying protein-ligand interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to form stable covalent adducts with conserved lysine residues in the ATP-binding pocket of kinases was successfully exploited to develop selective inhibitors with prolonged target engagement.

Another significant application was reported in Nature Chemical Biology, where this sulfonyl fluoride derivative was incorporated into activity-based probes for profiling serine hydrolases in complex proteomes. The study demonstrated superior labeling efficiency compared to traditional fluorophosphonate-based probes, with reduced off-target effects.

The compound's stability in aqueous solutions and compatibility with various biological assays make it particularly attractive for chemical biology applications. Recent structural-activity relationship (SAR) studies have revealed that the 2-methoxyethyl substitution at the pyrazole nitrogen contributes to improved membrane permeability and pharmacokinetic properties compared to simpler sulfonyl fluoride derivatives.

Ongoing research is exploring the potential of 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride in targeted protein degradation strategies. Preliminary results suggest that when incorporated into proteolysis-targeting chimeras (PROTACs), this warhead can facilitate the formation of stable ternary complexes between target proteins and E3 ubiquitin ligases.

From a safety and handling perspective, recent toxicological assessments indicate that this compound exhibits favorable properties for research use, with good stability under standard laboratory conditions and manageable reactivity. However, as with all sulfonyl fluorides, appropriate safety precautions are recommended during handling.

The commercial availability of 1-(2-Methoxyethyl)-1H-pyrazole-4-sulfonyl fluoride from several specialty chemical suppliers has facilitated its adoption in various research programs. Current pricing and availability suggest growing demand in both academic and industrial research settings.

Future research directions for this compound include optimization of its reactivity profile through structural modifications, expansion of its applications in live-cell imaging, and exploration of its potential in covalent fragment-based drug discovery. The unique combination of stability and reactivity offered by this sulfonyl fluoride derivative positions it as a valuable tool for advancing chemical biology research and drug discovery efforts.